Cas no 112898-22-3 (L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(methylthio)-)

• Product Name: L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(methylthio)-
• CAS No: 112898-22-3
• MF: C₁₁H₂₁NO₄S
• MW: 263.353742361069
• CID: 1200772
• Update Time: 2024-08-02

L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-(methylthio)-

• Inchi： 1S/C11H21NO4S/c1-10(2,3)16-9(15)12-7(8(13)14)11(4,5)17-6/h7H,1-6H3,(H,12,15)(H,13,14)/t7-/m1/s1
• InChI Key： IGIYFJZICSMVOX-SSDOTTSWSA-N
• SMILES： C(O)(=O)[C@H](C(SC)(C)C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 444.30242

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 400.0±40.0 °C(Predicted)
• PSA: 87.66
• pka: 3.51±0.10(Predicted)